Cas no 56694-49-6 (4H-Pyrazol-4-one, 1,5-dihydro-3-methyl-1-phenyl-)

• Product Name: 4H-Pyrazol-4-one, 1,5-dihydro-3-methyl-1-phenyl-
• CAS No: 56694-49-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1599324
• Update Time: 2024-09-12

4H-Pyrazol-4-one, 1,5-dihydro-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazol-4-one, 1,5-dihydro-3-methyl-1-phenyl-

• Inchi： 1S/C10H10N2O/c1-8-10(13)7-12(11-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： GQVGKAKVTSSETH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CC(=O)C(C)=N1

Computed Properties

• Exact Mass: 174.0794

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 136 °C
• Boiling Point: 271.4±23.0 °C(Predicted)
• PSA: 32.67
• pka: -1.66±0.20(Predicted)